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Compound of Interest

Compound Name: 2-(4-nitrophenyl)-1H-indole

Cat. No.: B10962499

Get Quote

Part 1: Chemical Identity & Physicochemical
Profile[1][2][3]
The compound 2-(4-nitrophenyl)indole represents a fusion of the indole nucleus with a para-

nitro-substituted phenyl ring at the C2 position. This structural motif serves as a critical

intermediate in the synthesis of bioactive agents, including tubulin polymerization inhibitors and

COX-2 inhibitors.
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Parameter Specification

IUPAC Name 2-(4-nitrophenyl)-1H-indole

Common Synonyms
2-(p-nitrophenyl)indole; 2-(4-Nitro-phenyl)-1H-

indole

CAS Registry Number 40015-09-6

SMILES
C1=CC=C2C(=C1)C=C(N2)C3=CC=C(C=C3)

[O-]

InChI Key XQPZWUIUIIIIRL-UHFFFAOYSA-N

Quantitative Physicochemical Data[8][9]
Property Value Unit Source/Calculation

Molecular Formula C₁₄H₁₀N₂O₂ - Stoichiometry

Molecular Weight 238.24 g/mol Average Mass

Exact Mass 238.0742 Da Monoisotopic

Physical State Solid (Crystalline) - Observed

Color Yellow to Orange -
Nitro-conjugation

effect

LogP (Predicted) ~3.6 - Lipophilicity Index

H-Bond Donors 1 - Indole N-H

H-Bond Acceptors 2 - Nitro group (-NO₂)

Part 2: Synthesis & Reaction Mechanisms
The most robust and scalable method for synthesizing 2-(4-nitrophenyl)indole is the Fischer

Indole Synthesis. This acid-catalyzed rearrangement allows for the regioselective formation of

the indole core from 4-nitroacetophenone and phenylhydrazine.

Synthetic Pathway Visualization
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The following diagram illustrates the reaction workflow, from precursor condensation to the final

cyclized product.

Figure 1: Synthetic Pathway for 2-(4-nitrophenyl)indole via Fischer Indole Synthesis
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Mechanistic Insight
The transformation proceeds through a specific sequence of events driven by acid catalysis:

Hydrazone Formation: Condensation of the ketone and hydrazine eliminates water.

Ene-Hydrazine Tautomerization: The hydrazone isomerizes to an enamine-like structure.[1]

[3,3]-Sigmatropic Rearrangement: The key C-C bond forming step. The weak N-N bond

breaks, establishing the indole C2-C3 bond connection.

Aromatization: Elimination of ammonia (

) yields the aromatic indole system.

Part 3: Experimental Protocols
This protocol is designed for self-validation. The formation of the hydrazone intermediate (Step

1) is a critical "stop/go" checkpoint; if no precipitate forms, do not proceed to cyclization.

Phase 1: Preparation of the Hydrazone Intermediate
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Reagents: 4-Nitroacetophenone (1.0 eq), Phenylhydrazine (1.1 eq), Ethanol (solvent), Glacial

Acetic Acid (catalytic).

Dissolve 4-nitroacetophenone (e.g., 10 mmol) in minimal hot ethanol.

Add phenylhydrazine (11 mmol) dropwise with stirring.

Add 2-3 drops of glacial acetic acid.

Reflux the mixture for 1 hour.

Checkpoint: Upon cooling, a colored solid (hydrazone) should precipitate.

Filter, wash with cold ethanol, and dry. Yield is typically >80%.[2]

Phase 2: Cyclization (Fischer Indolization)
Reagents: Polyphosphoric Acid (PPA) or Zinc Chloride (

).

Place the dried hydrazone into a reaction vessel containing Polyphosphoric Acid (PPA)

(approx. 10g per 1g of hydrazone).

Heat the mixture to 100–110°C with vigorous mechanical stirring. Monitor the temperature

strictly; overheating (>140°C) causes charring.

Maintain heating for 2–3 hours until the reaction mixture appears homogeneous and dark.

Quenching: Pour the hot reaction mixture slowly onto crushed ice with stirring. The crude

indole will precipitate as a yellow/brown solid.

Purification: Filter the solid. Recrystallize from ethanol or an ethanol/water mixture to obtain

pure 2-(4-nitrophenyl)indole.

Part 4: Spectroscopic Characterization
To validate the structure, researchers should look for the following diagnostic signals. The nitro

group exerts a strong electron-withdrawing effect, deshielding the protons on the phenyl ring.
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Nuclear Magnetic Resonance ( -NMR)
Solvent: DMSO-d₆

Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

Indole N-H 11.8 – 12.0 Broad Singlet 1H -H

(Exchangeable)

Phenyl (ortho-

NO₂)
8.20 – 8.35

Doublet (

Hz)
2H Phenyl

Phenyl (meta-

NO₂)
7.90 – 8.05

Doublet (

Hz)
2H Phenyl

Indole C3-H 7.10 – 7.20 Singlet/Doublet 1H
Indole

-H

Indole Benzenoid 7.00 – 7.60 Multiplets 4H Indole

Mass Spectrometry (MS)
Molecular Ion (

): 238 m/z (Base peak or significant intensity).

Fragmentation: Loss of

(M-46) is a common fragmentation pathway, observing a peak at ~192 m/z.

Part 5: Applications in Drug Discovery[1]
The 2-arylindole scaffold is a "privileged structure" in medicinal chemistry. The specific

inclusion of the 4-nitro group provides a handle for further functionalization (reduction to amine)

or serves as a pharmacophore itself.
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Tubulin Inhibition: Derivatives of 2-phenylindole bind to the colchicine site of tubulin,

inhibiting microtubule polymerization.

COX-2 Inhibition: The scaffold mimics the structure of known anti-inflammatory agents, fitting

into the cyclooxygenase active site.

Fluorescence: The push-pull electronic system (Indole donor + Nitro acceptor) creates

solvatochromic fluorescence, useful in biological probing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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